![molecular formula C21H26ClN3O4S B4113899 N-[4-({4-[3-(2-chlorophenoxy)propyl]-1-piperazinyl}sulfonyl)phenyl]acetamide](/img/structure/B4113899.png)
N-[4-({4-[3-(2-chlorophenoxy)propyl]-1-piperazinyl}sulfonyl)phenyl]acetamide
Overview
Description
N-[4-({4-[3-(2-chlorophenoxy)propyl]-1-piperazinyl}sulfonyl)phenyl]acetamide, commonly known as CP-690,550, is a small molecule drug that has been extensively studied for its potential therapeutic applications in various diseases.
Mechanism of Action
CP-690,550 inhibits the activity of JAK enzymes, which are involved in the signaling pathways of various cytokines and growth factors. Specifically, it inhibits JAK3, which is involved in the signaling pathway of interleukin-2 (IL-2), a cytokine that plays a crucial role in the activation and proliferation of T cells. By inhibiting JAK3, CP-690,550 reduces the activity of T cells, which are involved in the pathogenesis of various autoimmune diseases.
Biochemical and Physiological Effects:
CP-690,550 has been shown to reduce the production of various pro-inflammatory cytokines such as IL-2, IL-6, and tumor necrosis factor-alpha (TNF-α). It also reduces the activity of T cells, which are involved in the pathogenesis of various autoimmune diseases. CP-690,550 has been shown to have a good safety profile and is well-tolerated in humans.
Advantages and Limitations for Lab Experiments
CP-690,550 has several advantages for lab experiments. It is a small molecule drug that can be easily synthesized and purified. It has a good safety profile and is well-tolerated in humans. However, CP-690,550 also has some limitations for lab experiments. It is a potent inhibitor of JAK3, which may limit its use in studying the role of JAK3 in various diseases. It also has a narrow therapeutic window, which may limit its use in preclinical studies.
Future Directions
For research include the development of more selective JAK inhibitors that target specific JAK isoforms, the optimization of dosing regimens, and the identification of biomarkers that can predict response to treatment. CP-690,550 may also have potential therapeutic applications in other diseases such as cancer and infectious diseases, which warrant further investigation.
Scientific Research Applications
CP-690,550 has been extensively studied for its potential therapeutic applications in various diseases such as rheumatoid arthritis, multiple sclerosis, psoriasis, and inflammatory bowel disease. It has been shown to inhibit the activity of Janus kinase (JAK) enzymes, which are involved in the signaling pathways of various cytokines and growth factors that play a crucial role in the pathogenesis of these diseases.
properties
IUPAC Name |
N-[4-[4-[3-(2-chlorophenoxy)propyl]piperazin-1-yl]sulfonylphenyl]acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26ClN3O4S/c1-17(26)23-18-7-9-19(10-8-18)30(27,28)25-14-12-24(13-15-25)11-4-16-29-21-6-3-2-5-20(21)22/h2-3,5-10H,4,11-16H2,1H3,(H,23,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJTVMCIYXDRSDA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CCCOC3=CC=CC=C3Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26ClN3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-({4-[3-(2-chlorophenoxy)propyl]-1-piperazinyl}sulfonyl)phenyl]acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.